Cas no 923103-82-6 (ethyl N-3-(2-oxopyrrolidin-1-yl)phenylcarbamate)

• Product Name: ethyl N-3-(2-oxopyrrolidin-1-yl)phenylcarbamate
• CAS No: 923103-82-6
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 5497945
• PubChem ID: 7686917
• Update Time: 2025-05-20

ethyl N-3-(2-oxopyrrolidin-1-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• AKOS009023085
• F2783-0468
• 923103-82-6
• ethyl (3-(2-oxopyrrolidin-1-yl)phenyl)carbamate
• ethyl N-[3-(2-oxopyrrolidin-1-yl)phenyl]carbamate
• VU0498557-1
• ethyl N-3-(2-oxopyrrolidin-1-yl)phenylcarbamate

• Inchi： 1S/C13H16N2O3/c1-2-18-13(17)14-10-5-3-6-11(9-10)15-8-4-7-12(15)16/h3,5-6,9H,2,4,7-8H2,1H3,(H,14,17)
• InChI Key： REWYJOVCCMQOJW-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=CC=C(C=1)NC(=O)OCC

Computed Properties

• Exact Mass: 248.11609238g/mol
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.6Ų

Additional information on ethyl N-3-(2-oxopyrrolidin-1-yl)phenylcarbamate

Professional Introduction to Ethyl N-3-(2-Oxopyrrolidin-1-yl)phenylcarbamate (CAS No. 923103-82-6)

Ethyl N-3-(2-oxopyrrolidin-1-yl)phenylcarbamate, a compound with the chemical identifier CAS No. 923103-82-6, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their structural flexibility and biological activity. The presence of a pyrrolidinone moiety in its molecular structure enhances its potential as a pharmacophore, making it a valuable candidate for further investigation in the synthesis of novel therapeutic agents.

The< strong>Ethyl N-3-(2-oxopyrrolidin-1-yl)phenylcarbamate molecule exhibits a unique combination of functional groups that contribute to its reactivity and interaction with biological targets. The carbamate group, characterized by its amide-like structure, is known to participate in hydrogen bonding and salt formation, which are critical for drug-receptor binding. Additionally, the pyrrolidinone ring introduces a nitrogen-rich heterocyclic system that can engage in various non-covalent interactions, such as hydrogen bonding and π-stacking, thereby influencing the compound's solubility and bioavailability.

Recent research in the field of medicinal chemistry has highlighted the importance of< strong>pyrrolidinone derivatives in the development of bioactive molecules. These derivatives have shown promise in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. The< strong>Ethyl N-3-(2-oxopyrrolidin-1-yl)phenylcarbamate compound, with its well-designed molecular framework, is positioned to contribute to these ongoing efforts by serving as a scaffold for structure-based drug design.

In vitro studies have begun to elucidate the pharmacological profile of< strong>Ethyl N-3-(2-oxopyrrolidin-1-yl)phenylcarbamate. Initial experiments suggest that this compound exhibits moderate affinity for certain biological targets, making it a potential lead compound for further optimization. The pyrrolidinone moiety appears to play a crucial role in modulating the compound's binding interactions, thereby influencing its efficacy and selectivity. Further investigations are warranted to fully characterize its pharmacokinetic properties and potential side effects.

The synthesis of< strong>Ethyl N-3-(2-oxopyrrolidin-1-yl)phenylcarbamate involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent pharmacological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been utilized to construct the core pyrrolidinone ring and introduce the carbamate functionality.

The structural features of< strong>Ethyl N-3-(2-oxopyrrolidin-1-yl)phenylcarbamate make it an attractive candidate for exploring novel drug interactions. The phenyl ring provides additional opportunities for functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic applications. By modifying substituents on the phenyl ring or exploring alternative heterocyclic systems, researchers can fine-tune the compound's bioactivity and improve its overall pharmacological profile.

As our understanding of disease mechanisms continues to evolve, so does our need for innovative therapeutic solutions. Compounds like< strong>Ethyl N-3-(2-oxopyrrolidin-1-yl)phenylcarbamate represent the cutting edge of pharmaceutical research, offering hope for new treatments that target complex biological pathways. The integration of computational chemistry and high-throughput screening techniques is expected to accelerate the discovery process, enabling faster identification of promising candidates for clinical development.

The future prospects for< strong>Ethyl N-3-(2-oxopyrrolidin-1-yl)phenylcarbamate are promising, with ongoing studies aimed at optimizing its chemical properties and evaluating its therapeutic potential. Collaborative efforts between academic researchers and industry scientists will be crucial in translating laboratory findings into tangible clinical benefits. By leveraging state-of-the-art technologies and innovative approaches, we can unlock the full potential of this compound and contribute to advancements in human health.